Cas no 850915-91-2 (2-(benzylsulfanyl)-3-(4-bromophenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one)

• Product Name: 2-(benzylsulfanyl)-3-(4-bromophenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
• CAS No: 850915-91-2
• MF: C₁₉H₁₅BrN₂OS₂
• MW: 431.369200944901
• CID: 6158882
• PubChem ID: 2155479
• Update Time: 2025-08-04

2-(benzylsulfanyl)-3-(4-bromophenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(benzylsulfanyl)-3-(4-bromophenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
• 2-benzylsulfanyl-3-(4-bromophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• 2-(benzylthio)-3-(4-bromophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one
• 2-(benzylsulfanyl)-3-(4-bromophenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one
• 850915-91-2
• F0579-0764
• AKOS024585166

• Inchi： 1S/C19H15BrN2OS2/c20-14-6-8-15(9-7-14)22-18(23)17-16(10-11-24-17)21-19(22)25-12-13-4-2-1-3-5-13/h1-9H,10-12H2
• InChI Key： QDEALFNQZGYCEW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(=NC2=C(C1=O)SCC2)SCC1C=CC=CC=1

Computed Properties

• Exact Mass: 429.98092g/mol
• Monoisotopic Mass: 429.98092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 83.3Ų

Additional information on 2-(benzylsulfanyl)-3-(4-bromophenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one

Comprehensive Analysis of 2-(benzylsulfanyl)-3-(4-bromophenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS No. 850915-91-2)

The compound 2-(benzylsulfanyl)-3-(4-bromophenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS No. 850915-91-2) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its complex nomenclature reflects its intricate thienopyrimidinone core, which is further modified with a benzylsulfanyl group and a 4-bromophenyl substituent. These functional groups contribute to its diverse chemical properties, making it a subject of interest for drug discovery and organic synthesis.

In recent years, researchers have focused on thienopyrimidinone derivatives due to their potential applications in medicinal chemistry. The presence of the 4-bromophenyl moiety in this compound enhances its reactivity, enabling it to participate in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig reactions. This versatility aligns with the growing demand for highly functionalized heterocycles in the development of novel therapeutics. Additionally, the benzylsulfanyl group offers opportunities for further derivatization, which is crucial for structure-activity relationship (SAR) studies.

The compound's CAS No. 850915-91-2 is frequently searched in scientific databases, highlighting its relevance in academic and industrial research. Its molecular framework is particularly appealing for targeting kinase inhibitors, a hot topic in oncology research. Kinases play a critical role in cell signaling, and their dysregulation is associated with various cancers. The thieno[3,2-d]pyrimidin-4-one scaffold has shown promise in inhibiting specific kinases, making this compound a valuable candidate for further investigation.

From a synthetic perspective, the preparation of 2-(benzylsulfanyl)-3-(4-bromophenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one involves multi-step organic transformations. Key steps often include cyclization reactions to form the thienopyrimidinone core, followed by selective functionalization at the 2- and 3-positions. Researchers are increasingly optimizing these synthetic routes to improve yields and reduce environmental impact, reflecting the broader trend toward green chemistry in pharmaceutical manufacturing.

Beyond its pharmaceutical potential, this compound's unique structure has implications for materials science. The 4-bromophenyl group, for instance, can serve as a handle for polymerization or conjugation with other aromatic systems, enabling the design of organic electronic materials. Such materials are in high demand for applications like organic light-emitting diodes (OLEDs) and photovoltaic devices, areas that are rapidly evolving due to the global push for sustainable energy solutions.

In summary, 2-(benzylsulfanyl)-3-(4-bromophenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS No. 850915-91-2) represents a multifaceted compound with significant potential across multiple disciplines. Its heterocyclic architecture, combined with its modifiable functional groups, positions it as a valuable building block for both drug discovery and advanced material development. As research continues to uncover its full range of applications, this compound is likely to remain a focal point in scientific exploration.